Cas no 1417634-73-1 ((1-Methyl-1H-indol-3-yl)methanamine hydrochloride)

(1-Methyl-1H-indol-3-yl)methanamine hydrochloride is a hydrochloride salt derivative of a substituted indole compound, characterized by its amine-functionalized methyl group at the 3-position of the indole core. This compound is of interest in pharmaceutical and organic synthesis due to its structural versatility as a building block for bioactive molecules. The hydrochloride form enhances solubility and stability, facilitating handling and storage. Its indole scaffold is commonly utilized in the development of serotonin-related analogs and other heterocyclic derivatives. The product is typically employed in research settings for the synthesis of novel compounds targeting neurological and pharmacological applications. Purity and consistent quality are critical for reliable experimental outcomes.
(1-Methyl-1H-indol-3-yl)methanamine hydrochloride structure
1417634-73-1 structure
Product Name:(1-Methyl-1H-indol-3-yl)methanamine hydrochloride
CAS No:1417634-73-1
MF:C10H13ClN2
MW:196.676621198654
CID:1095091
PubChem ID:71692817
Update Time:2025-05-28

(1-Methyl-1H-indol-3-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (1-Methyl-1H-indol-3-yl)methanamine hydrochloride
    • (1-methylindol-3-yl)methanamine,hydrochloride
    • CS-0216953
    • EN300-6498553
    • Z3235193637
    • 1417634-73-1
    • NS-01967
    • MFCD27963338
    • (1-Methyl-1H-indol-3-yl)methanaminehydrochloride
    • 1-(1-methyl-1H-indol-3-yl)methanamine hydrochloride
    • AKOS016394594
    • 1H-Indole-3-methanamine, 1-methyl-, hydrochloride (1:1)
    • (1-methylindol-3-yl)methanamine;hydrochloride
    • Inchi: 1S/C10H12N2.ClH/c1-12-7-8(6-11)9-4-2-3-5-10(9)12;/h2-5,7H,6,11H2,1H3;1H
    • InChI Key: UXLNDWBLRQAIFJ-UHFFFAOYSA-N
    • SMILES: Cl.N1(C)C=C(CN)C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 196.0767261g/mol
  • Monoisotopic Mass: 196.0767261g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31Ų

(1-Methyl-1H-indol-3-yl)methanamine hydrochloride Pricemore >>

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Enamine
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